Cas no 844455-15-8 (8-(azepan-1-yl)methyl-7-hydroxy-3-(3-methoxyphenoxy)-2-methyl-4H-chromen-4-one)

• Product Name: 8-(azepan-1-yl)methyl-7-hydroxy-3-(3-methoxyphenoxy)-2-methyl-4H-chromen-4-one
• CAS No: 844455-15-8
• MF: C₂₄H₂₇NO₅
• MW: 409.474887132645
• CID: 5419419
• Update Time: 2025-06-19

8-(azepan-1-yl)methyl-7-hydroxy-3-(3-methoxyphenoxy)-2-methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 8-(azepan-1-ium-1-ylmethyl)-3-(3-methoxyphenoxy)-2-methyl-4-oxochromen-7-olate
• 8-(azepan-1-yl)methyl-7-hydroxy-3-(3-methoxyphenoxy)-2-methyl-4H-chromen-4-one

• Inchi： 1S/C24H27NO5/c1-16-23(30-18-9-7-8-17(14-18)28-2)22(27)19-10-11-21(26)20(24(19)29-16)15-25-12-5-3-4-6-13-25/h7-11,14,26H,3-6,12-13,15H2,1-2H3
• InChI Key： WMYXFEJICCSYOE-UHFFFAOYSA-N
• SMILES： C1(C)OC2=C(CN3CCCCCC3)C(O)=CC=C2C(=O)C=1OC1=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 8-(azepan-1-yl)methyl-7-hydroxy-3-(3-methoxyphenoxy)-2-methyl-4H-chromen-4-one

Introduction to 8-(Azepan-1-yl)methyl-7-hydroxy-3-(3-methoxyphenoxy)-2-methyl-4H-chromen-4-one (CAS No. 844455-15-8)

8-(Azepan-1-yl)methyl-7-hydroxy-3-(3-methoxyphenoxy)-2-methyl-4H-chromen-4-one (CAS No. 844455-15-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of chromenones, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The unique structural features of this molecule, particularly the presence of the azepane ring and the methoxyphenyl substituent, contribute to its potential therapeutic applications.

The chemical structure of 8-(azepan-1-yl)methyl-7-hydroxy-3-(3-methoxyphenoxy)-2-methyl-4H-chromen-4-one is characterized by a chromenone core with a hydroxyl group at the 7-position, a methyl group at the 2-position, and a methoxyphenyl substituent at the 3-position. The azepane ring is attached to the 8-position through a methyl linker. This intricate arrangement of functional groups provides a robust platform for exploring its pharmacological properties and potential therapeutic applications.

Recent studies have highlighted the potential of 8-(azepan-1-yl)methyl-7-hydroxy-3-(3-methoxyphenoxy)-2-methyl-4H-chromen-4-one in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 8-(azepan-1-yl)methyl-7-hydroxy-3-(3-methoxyphenoxy)-2-methyl-4H-chromen-4-one has been found to possess significant antioxidant properties. Studies have demonstrated that it can effectively scavenge free radicals and protect cells from oxidative stress-induced damage. This characteristic is particularly relevant in conditions such as neurodegenerative diseases and cardiovascular disorders, where oxidative stress plays a crucial role in disease progression.

The anticancer potential of 8-(azepan-1-yl)methyl-7-hydroxy-3-(3-methoxyphenoxy)-2-methyl-4H-chromen-4-one has also been explored in several preclinical studies. Research conducted by a team at the National Cancer Institute has shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are critical for cell survival and proliferation.

Beyond its direct therapeutic effects, 8-(azepan-1-yl)methyl-7-hydroxy-3-(3-methoxyphenoxy)-2-methyl-4H-chromen-4-one has also been investigated for its potential as a lead compound for drug development. Its unique structural features make it an attractive scaffold for chemical modifications aimed at enhancing its potency and selectivity. For example, recent efforts have focused on optimizing the substituents on the methoxyphenyl group to improve its pharmacokinetic properties and reduce potential side effects.

In conclusion, 8-(azepan-1-yl)methyl-7-hydroxy-3-(3-methoxyphenoxy)-2-methyl-4H-chromen-4-one (CAS No. 844455-15-8) represents a promising molecule with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical applications. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of novel therapies for a range of diseases.